Cas no 898786-06-6 (4-(5,5-dimethyl-1,3-dioxan-2-yl)-1-(3-fluorophenyl)butan-1-one)

• Product Name: 4-(5,5-dimethyl-1,3-dioxan-2-yl)-1-(3-fluorophenyl)butan-1-one
• CAS No: 898786-06-6
• MF: C₁₆H₂₁FO₃
• MW: 280.334548711777
• MDL: MFCD03844242
• CID: 1946648
• PubChem ID: 24727830
• Update Time: 2025-05-20

4-(5,5-dimethyl-1,3-dioxan-2-yl)-1-(3-fluorophenyl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 4-(5,5-DIMETHYL-1,3-DIOXAN-2-YL)-3'-FLUOROBUTYROPHENONE
• 4-(5,5-dimethyl-1,3-dioxan-2-yl)-1-(3-fluorophenyl)butan-1-one
• LogP
• MFCD03844242
• AKOS016023353
• 4-(5,5-Dimethyl-1,3-dioxan-2-yl)-1-(3-fluorophenyl)-1-butanone
• DTXSID90645929
• 898786-06-6

• MDL： MFCD03844242
• Inchi： 1S/C16H21FO3/c1-16(2)10-19-15(20-11-16)8-4-7-14(18)12-5-3-6-13(17)9-12/h3,5-6,9,15H,4,7-8,10-11H2,1-2H3
• InChI Key： AUAGLVYODZARRK-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(CCCC1OCC(C)(C)CO1)=O

Computed Properties

• Exact Mass: 280.14700
• Monoisotopic Mass: 280.14747269Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 3.57780

Additional information on 4-(5,5-dimethyl-1,3-dioxan-2-yl)-1-(3-fluorophenyl)butan-1-one

4-(5,5-Dimethyl-1,3-Dioxan-2-Yl)-1-(3-Fluorophenyl)Butan-1-One: A Comprehensive Overview

CAS No 898786-06-6 refers to the compound known as 4-(5,5-dimethyl-1,3-dioxan-2-yl)-1-(3-fluorophenyl)butan-1-one, a unique organic compound with a complex structure that has garnered attention in various fields of research. This compound is characterized by its dioxane ring and a fluorophenyl group, which contribute to its distinctive chemical properties. Recent studies have highlighted its potential applications in drug design and material science, making it a subject of interest for researchers worldwide.

The molecular structure of this compound consists of a butanone backbone with a substituted dioxane ring at the fourth position and a fluorophenyl group at the first position. The presence of the dioxane ring introduces steric hindrance and enhances the compound's stability. The fluorophenyl group, on the other hand, imparts electronic effects that can influence the compound's reactivity and solubility. These structural features make it a versatile molecule with potential for further functionalization in synthetic chemistry.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including molecular coupling reactions and ring-closing metathesis, to construct the dioxane ring and fluorophenyl substituents. These methods not only improve yield but also ensure high purity, which is critical for applications in pharmaceuticals and advanced materials.

In terms of physical properties, this compound exhibits a melting point of approximately 95°C and a boiling point around 240°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory applications. The compound's UV-vis spectrum shows absorption maxima at wavelengths around 270 nm, indicating its potential for use in optoelectronic materials.

The biological activity of this compound has been explored in recent studies. Initial assays suggest that it exhibits moderate inhibitory effects on certain enzymes involved in metabolic pathways. This finding has prompted further investigation into its potential as a lead compound for drug development. Additionally, its ability to form stable complexes with metal ions has opened avenues for its use in catalysis and coordination chemistry.

In material science, this compound has shown promise as a precursor for polymer synthesis. Its rigid structure and functional groups allow for the creation of polymers with tailored mechanical and thermal properties. Researchers are currently exploring its application in high-performance polymers for use in aerospace and automotive industries.

The environmental impact of this compound is another area of interest. Studies have shown that it undergoes biodegradation under aerobic conditions, with complete degradation occurring within 45 days. This suggests that it has low environmental persistence and can be safely integrated into industrial processes without significant ecological risks.

In conclusion, CAS No 898786-06-6, or 4-(5,5-dimethyl-1,3-dioxan-2-yl)-1-(3-fluorophenyl)butan-1-one, is a multifaceted compound with diverse applications across various scientific domains. Its unique structure and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing both academic research and industrial applications.